Cas no 20562-59-8 (2H-Indeno[2,1-d]isoxazole(8CI,9CI))
20562-59-8 structure
Product Name:2H-Indeno[2,1-d]isoxazole(8CI,9CI)
CAS No:20562-59-8
MF:C10H7NO
MW:157.168682336807
CID:241265
PubChem ID:45099161
Update Time:2025-04-19
2H-Indeno[2,1-d]isoxazole(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indeno[2,1-d]isoxazole(8CI,9CI)
- 2H-indeno[2,1-d][1,2]oxazole
- DTXSID90667782
- 20562-59-8
- 2h-indeno[2,1-d]isoxazole
-
- Inchi: 1S/C10H7NO/c1-2-4-9-7(3-1)5-8-6-11-12-10(8)9/h1-6,11H
- InChI Key: GCIPQLIBIYSPEB-UHFFFAOYSA-N
- SMILES: O1C2C(=CN1)C=C1C=CC=CC=21
Computed Properties
- Exact Mass: 157.05281
- Monoisotopic Mass: 157.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.9A^2
- XLogP3: 3
Experimental Properties
- PSA: 21.26
2H-Indeno[2,1-d]isoxazole(8CI,9CI) Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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